Cas no 312968-33-5 (1,1'-Biphenyl-2,2'-Diyldiboronic Acid)

• Product Name: 1,1'-Biphenyl-2,2'-Diyldiboronic Acid
• CAS No: 312968-33-5
• Molecular Formula: C₁₂H₁₂B₂O₄
• Molecular Weight: 241.84328
• MDL: MFCD21603686
• CID: 1110684

1,1'-Biphenyl-2,2'-Diyldiboronic Acid Properties

Names and Identifiers

• biphenyl-2,2'-diyldiboronic acid
• [1,1'-Biphenyl]-2,2'-diyldiboronic acid
• [2-(2-boronophenyl)phenyl]boronic acid
• 2,2'-biphenyl boronic acid
• 2,2'-biphenyl diboronic acid
• B,B'-[1,1'-Biphenyl]-2,2'-diylbisboronic acid

• MDL： MFCD21603686
• InChIKey： BVFQKUXUNMZSLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12B2O4/c15-13(16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(17)18/h1-8,15-18H
• SMILES： C1=CC=C(C(=C1)C2=CC=CC=C2B(O)O)B(O)O

Computed Properties

• Exact Mass: 242.092169g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.092169g/mol
• Monoisotopic Mass: 242.092169g/mol
• Topological Polar Surface Area: 80.9Ų
• Heavy Atom Count: 18
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -1.28680
• PSA: 80.92000
• Density: 1.31